4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]sulfonyl}-2-thiophenecarboxamide

• IUPAC Name: 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]sulfonylthiophene-2-carboxamide
• InChI: InChI=1S/C17H21N3O3S2/c1-12-4-3-5-15(13(12)2)19-6-8-20(9-7-19)25(22,23)14-10-16(17(18)21)24-11-14/h3-5,10-11H,6-9H2,1-2H3,(H2,18,21)
• InChI Key: WTTLINAOOIWTDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)S(=O)(=O)C3=CSC(=C3)C(=O)N)C
• Molecular Formula: C17H21N3O3S2
• Molecular Weight: 379.5 g/mol

Description

4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]sulfonyl}-2-thiophenecarboxamide, also known as DPCPX, is a potent and highly selective antagonist of the adenosine A1 receptor. The adenosine A1 receptor is a G protein-coupled receptor that is widely distributed throughout the body and plays a critical role in regulating a variety of physiological processes, including neurotransmission, cardiovascular function, and immune response. DPCPX has been extensively studied in the laboratory setting for its potential therapeutic applications, particularly in the treatment of cardiovascular disease and neurological disorders.

Scientific Research Applications

Antibacterial, Antifungal, and Anthelmintic Activity

Research on similar sulfonyl derivatives has shown that certain compounds exhibit significant antibacterial, antifungal, and anthelmintic activities. These compounds, through molecular docking to crystal structures of target proteins, demonstrate binding poses similar to standards, indicating a potential for the development of new agents for treating infections and infestations (Khan et al., 2019).

Catalysis in Organic Synthesis

Compounds containing the arene sulfonyl group have been found critical for high enantioselectivity in the catalysis of hydrosilylation of N-aryl imines, demonstrating the importance of these structures in synthetic chemistry for producing high yields and enantioselectivities across a broad range of substrates (Wang et al., 2006).

Material Science and Polymer Chemistry

In material science, the synthesis of dimethyl bithiophenedicarboxylates reveals the influence of thiophene structures on the solid-state conformations and electrostatic stabilization of polymers, highlighting the role of sulfonyl and thiophene derivatives in developing advanced materials with specific electronic and structural properties (Pomerantz et al., 2002).

Development of Diagnostic Agents

One study explored the synthesis of benzyl and sulfonyl derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide for use in latent fingerprint analysis, revealing the compound's potential as a diagnostic tool in forensic science. This application demonstrates the compound's versatility beyond biomedical research, offering utility in security and forensic investigations (Khan et al., 2019).